Cas no 933705-26-1 (1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde)

• Product Name: 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde
• CAS No: 933705-26-1
• MF: C₁₀H₁₁NO
• MW: 161.20
• CID: 5113637
• PubChem ID: 17748137
• Update Time: 2026-03-03

1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde

• Inchi： 1S/C10H11NO/c1-11-6-8(7-12)9-4-2-3-5-10(9)11/h2-5,7-8H,6H2,1H3
• InChI Key： BPNDNIJCWZBABN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C=O)C1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde

Comprehensive Overview of 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde (CAS No. 933705-26-1)

1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde (CAS No. 933705-26-1) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as 1-Methylindole-3-carboxaldehyde, belongs to the indole derivative family, which is renowned for its role in bioactive molecule synthesis. Researchers and industry professionals frequently search for indole-3-carbaldehyde derivatives due to their potential in drug discovery and material science. The compound's unique structure, featuring a methyl group at the 1-position and an aldehyde functional group at the 3-position, makes it a valuable intermediate in organic synthesis.

The growing interest in heterocyclic compounds like 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde stems from their relevance in developing antioxidant, anti-inflammatory, and neuroprotective agents. Recent studies highlight the compound's potential in addressing oxidative stress-related diseases, a hot topic in biomedical research. Users often inquire about its synthesis methods, solubility, and stability, reflecting the demand for practical data in laboratory settings. Optimized protocols for its preparation, such as Vilsmeier-Haack formylation, are frequently discussed in academic forums.

From an industrial perspective, 933705-26-1 is gaining traction as a precursor for fluorescent dyes and photoactive materials, aligning with the surge in renewable energy and optoelectronic device research. Its compatibility with cross-coupling reactions further enhances its utility in creating complex molecular architectures. Environmental considerations also drive searches for green synthesis approaches, emphasizing catalysts like biodegradable reagents or microwave-assisted techniques to reduce waste.

Analytical characterization of 1-Methyl-2,3-dihydro-1H-indole-3-carbaldehyde typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical concern for pharmaceutical applications. FAQs often revolve around its storage conditions (e.g., inert atmosphere, low temperature) and handling precautions, underscoring the need for detailed safety data sheets (SDS).

In summary, CAS No. 933705-26-1 represents a pivotal building block in modern chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and combinatorial chemistry positions it at the forefront of innovation, answering the call for sustainable chemical solutions and precision medicine advancements.